4-Phenethyltetrahydro-2h-pyran-4-carboxylic acid

• Molecular Formula: C14H18O3
• Molecular Weight: 234.29 g/mol
• IUPAC Name: 4-(2-phenylethyl)oxane-4-carboxylic acid
• InChI: InChI=1S/C14H18O3/c15-13(16)14(8-10-17-11-9-14)7-6-12-4-2-1-3-5-12/h1-5H,6-11H2,(H,15,16)
• InChI Key: IQXNXZUCVTUYDC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CCC2=CC=CC=C2)C(=O)O

Description

4-Phenethyltetrahydro-2H-pyran-4-carboxylic acid is a bicyclic compound featuring a tetrahydropyran (oxane) ring fused to a carboxylic acid group at the 4-position, with a phenethyl (benzene-ethyl) substituent attached to the same carbon.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Phenethyltetrahydro-2H-pyran-4-carboxylic acid typically involves the reaction of tetrahydropyran derivatives with phenethyl bromide under basic conditions. The reaction is carried out in the presence of a strong base such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu) to facilitate the nucleophilic substitution reaction .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity 4-Phenethyltetrahydro-2H-pyran-4-carboxylic acid .

Chemical Reactions Analysis

Types of Reactions: 4-Phenethyltetrahydro-2H-pyran-4-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The phenethyl group can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Common Reagents and Conditions:

Oxidation: KMnO4, CrO3, and other strong oxidizing agents.

Reduction: LiAlH4, sodium borohydride (NaBH4).

Substitution: Nitrating agents (HNO3/H2SO4), halogenating agents (Br2, Cl2).

Major Products Formed:

Oxidation: Ketones, carboxylic acids.

Reduction: Alcohols.

Substitution: Nitro derivatives, halogenated compounds.

Scientific Research Applications

4-Phenethyltetrahydro-2H-pyran-4-carboxylic acid has diverse applications in scientific research:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in drug development.

Industry: It is used in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Phenethyltetrahydro-2H-pyran-4-carboxylic acid involves its interaction with specific molecular targets and pathways. For instance, its phenethyl group can interact with aromatic residues in proteins, potentially affecting enzyme activity or receptor binding. The carboxylic acid group can form hydrogen bonds with biological molecules, influencing their structure and function .

Comparison with Similar Compounds

4-(2-Methoxyphenyl)tetrahydro-2H-pyran-4-carboxylic Acid

Structural Features :

• Core : Identical tetrahydropyran-4-carboxylic acid backbone.
• Substituent : 2-Methoxyphenyl group instead of phenethyl.
• CAS : 039931-72-0 .

Key Differences :

The phenethyl group introduces a flexible two-carbon chain, which may improve membrane permeability and bioavailability due to increased lipophilicity.

Hypothetical Physicochemical Properties: Property 4-Phenethyltetrahydro-2H-pyran-4-carboxylic Acid 4-(2-Methoxyphenyl)tetrahydro-2H-pyran-4-carboxylic Acid Molecular Weight ~264 g/mol (estimated) ~266 g/mol (calculated) logP (Lipophilicity) ~2.8 (predicted) ~1.5 (predicted, due to methoxy polarity) pKa (Carboxylic Acid) ~4.2 (estimated) ~4.0 (similar, minor substituent effects)

Biological Relevance: The methoxy analog may exhibit stronger hydrogen-bonding interactions with targets like enzymes or receptors due to its polar substituent. The phenethyl variant’s hydrophobic tail could favor binding to lipid-rich environments or nonpolar protein pockets.

2-Chloro-6-methylpyrimidine-4-carboxylic Acid

Structural Features :

• Core : Pyrimidine ring (aromatic, six-membered with two nitrogen atoms) instead of tetrahydropyran.
• Substituents : Chloro and methyl groups at positions 2 and 6, respectively.
• CAS : 89581-58-8 .

Key Differences :

Ring System and Electronic Effects: The pyrimidine ring is planar and aromatic, enabling π-π stacking interactions absent in the non-aromatic tetrahydropyran core.

Physicochemical Comparison :

Property	4-Phenethyltetrahydro-2H-pyran-4-carboxylic Acid	2-Chloro-6-methylpyrimidine-4-carboxylic Acid
Molecular Weight	~264 g/mol	~186.6 g/mol
logP	~2.8	~1.2 (lower due to pyrimidine polarity)
pKa	~4.2	~2.8 (stronger acid due to electron-withdrawing Cl)

Functional Implications :

• The pyrimidine derivative’s higher acidity (lower pKa) may enhance ionic interactions in aqueous environments.
• The tetrahydropyran analog’s saturated ring reduces steric hindrance, possibly improving conformational flexibility.